Cas no 1821223-60-2 (2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate
• CAS No: 1821223-60-2
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 5304289
• Update Time: 2026-03-10

2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate
• Diethyl7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate
• 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate

• Inchi： 1S/C13H16N2O5/c1-3-19-12(16)10-8-7-18-6-5-9(8)14-11(15-10)13(17)20-4-2/h3-7H2,1-2H3
• InChI Key： HUEKCQMWSFGEQU-UHFFFAOYSA-N
• SMILES： O1CC2C(C(=O)OCC)=NC(C(=O)OCC)=NC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• XLogP3: 1
• Topological Polar Surface Area: 87.6

Additional information on 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate

Introduction to 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate (CAS No. 1821223-60-2)

2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 1821223-60-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including ethyl substituents and carboxylate moieties, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate features a fused pyranopyrimidine core, which is a motif frequently encountered in natural products and pharmacologically active agents. The pyranopyrimidine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The specific arrangement of the ethyl groups at the 2- and 4-positions enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability—critical factors for effective drug delivery.

In recent years, there has been growing interest in developing novel heterocyclic compounds with potential applications in oncology, immunology, and neurology. The 5H,7H,8H-pyrano[4,3-d]pyrimidine core has been explored in several research studies due to its structural versatility and biological relevance. For instance, derivatives of this scaffold have shown inhibitory activity against kinases and other enzymes involved in cancer progression. The carboxylate groups in 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate not only contribute to its solubility but also serve as sites for further chemical modification to enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their pharmacological properties. Virtual screening techniques have been employed to identify molecules like 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate that exhibit promising interactions with disease-related targets. These computational approaches have accelerated the discovery process by predicting binding modes and affinity profiles before experimental validation. Such methodologies are particularly valuable in modern drug development pipelines.

The synthesis of 2,4-diethyl 5H,7H,8H-pyrano[4,3-d]pyrimidine-2,4-dicarboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyranopyrimidine ring system followed by functional group interconversions to introduce the ethyl and carboxylate moieties. Advances in synthetic methodologies have allowed for more efficient routes to complex heterocycles like this one.

From a medicinal chemistry perspective, 1821223-60-2 represents an intriguing scaffold for structure-activity relationship (SAR) studies. By systematically modifying substituents or altering the core structure, researchers can gain insights into how specific chemical features influence biological activity. This iterative approach is essential for optimizing lead compounds into viable drug candidates. The flexibility offered by the 5H Heterocyclic Core allows for diverse derivatization strategies.

The pharmacokinetic properties of 2 Heterocyclic Compounds, including bioavailability and metabolic stability, are critical considerations during drug development. The ethyl groups in this molecule may influence its absorption distribution metabolism excretion (ADME) profile, potentially enhancing oral bioavailability while also posing challenges related to metabolic clearance. Investigating these parameters through preclinical studies is necessary before advancing into human trials.

In conclusion, 1821223-60-2 exemplifies how structurally intricate heterocyclic compounds can serve as valuable starting points for therapeutic innovation. Its unique combination of functional groups, fused ring system, and synthetic accessibility makes it an attractive candidate for further exploration in pharmaceutical research. As our understanding of biological targets progresses, compounds like this one will continue to play a pivotal role in discovering new treatments across multiple therapeutic areas.